Cas no 2229572-75-0 (2-(2,5-dimethylfuran-3-yl)prop-2-enoic acid)

• Product Name: 2-(2,5-dimethylfuran-3-yl)prop-2-enoic acid
• CAS No: 2229572-75-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 5911381
• PubChem ID: 165683987
• Update Time: 2025-06-09

2-(2,5-dimethylfuran-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylfuran-3-yl)prop-2-enoic acid
• EN300-1740269
• 2229572-75-0

• Inchi： 1S/C9H10O3/c1-5-4-8(7(3)12-5)6(2)9(10)11/h4H,2H2,1,3H3,(H,10,11)
• InChI Key： YAJRVNOVMCOXFU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(=C)C(=O)O)=C1C

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(2,5-dimethylfuran-3-yl)prop-2-enoic acid

Introduction to 2-(2,5-Dimethylfuran-3-yl)Prop-2-Enoic Acid (CAS No. 2229572-75-0)

The compound 2-(2,5-Dimethylfuran-3-yl)Prop-2-Enoic Acid, identified by the CAS registry number CAS No. 2229572-75-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically a propenoic acid derivative, and its structure incorporates a substituted furan ring. The presence of the furan moiety, along with the propenoic acid group, imparts unique chemical properties that make it an interesting subject for research and development.

Recent studies have highlighted the importance of furan-containing compounds in the field of organic synthesis and material science. The propenoic acid functional group is known for its reactivity, making it a valuable component in the synthesis of various polymers, pharmaceuticals, and agrochemicals. The combination of these features in CAS No. 2229572-75-0 has led to its exploration in diverse applications.

In terms of synthesis, researchers have developed efficient methods to prepare 2-(2,5-Dimethylfuran-3-yl)Prop-2-Enoic Acid. One such approach involves the use of transition metal catalysts to facilitate coupling reactions between furan derivatives and appropriate carboxylic acid precursors. These methods not only enhance the yield but also ensure high purity, which is crucial for its application in sensitive areas such as drug discovery.

The physical and chemical properties of this compound have been extensively studied. Its melting point, solubility, and stability under various conditions are critical parameters that influence its suitability for different uses. For instance, its solubility in organic solvents makes it an ideal candidate for formulation in pharmaceuticals and cosmetics.

One of the most promising applications of CAS No. 2229572-75-0 is in the field of biotechnology. Recent advancements have demonstrated its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. These findings underscore its role in drug development and nutraceuticals.

In conclusion, 2-(2,5-Dimethylfuran-3-yl)Prop-2-Enoic Acid, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, making it a compound of significant interest for both academic and industrial pursuits.